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Compound of Interest

Compound Name: (Z)-Methyl icos-11-enoate

Cat. No.: B157279 Get Quote

(Z)-Methyl icos-11-enoate, a long-chain unsaturated fatty acid ester, is primarily utilized for

laboratory and research purposes.[1][2] Based on available safety data, this chemical is not

classified as a hazardous substance under OSHA and CLP regulations.[3][4] However, proper

disposal is crucial to ensure laboratory safety and environmental compliance. All disposal

procedures must align with local, regional, and national regulations.[1]

Immediate Safety Considerations
Before handling (Z)-Methyl icos-11-enoate for disposal, ensure that appropriate personal

protective equipment (PPE) is used, including safety glasses, gloves, and a lab coat. Work in a

well-ventilated area.[3][4] In case of a spill, remove all ignition sources from the area.[3]

Step-by-Step Disposal Protocol
1. Waste Identification and Classification: The primary step in the disposal of any chemical is to

determine if it is classified as hazardous waste.[1] While (Z)-Methyl icos-11-enoate itself is

generally not classified as hazardous, it is the responsibility of the waste generator to confirm

this classification according to current waste regulations.[1] If the substance has been mixed

with other chemicals, the resulting mixture must be evaluated for its hazardous properties.

2. Handling of Uncontaminated Waste: For pure, uncontaminated (Z)-Methyl icos-11-enoate
that is deemed non-hazardous:

Recycling: If possible, collect the recoverable product in a labeled container for recycling.[3]
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Landfill: If recycling is not an option, the non-hazardous material may be suitable for landfill

disposal.[5] However, always consult with your institution's environmental health and safety

(EHS) office or a licensed waste disposal contractor to confirm that this is an acceptable

practice in your locality.

3. Managing Spills and Contaminated Materials: In the event of a minor spill:

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[3][4]

Collect the absorbed material and place it into a suitable, labeled container for disposal.[3]

Wash the spill area thoroughly.[3]

Caution: Materials such as rags, paper towels, or absorbents soaked with (Z)-Methyl icos-11-
enoate may be prone to auto-oxidation and self-heating, which can lead to spontaneous

ignition.[3] To mitigate this risk:

Wet the contaminated absorbent materials with water.[3]

Store these materials in a sealed, labeled container away from heat and ignition sources.[3]

4. Disposal of Contaminated Waste: Contaminated materials (e.g., absorbent pads, gloves)

should be placed in a sealed, labeled drum for disposal.[3] The disposal route for this waste will

depend on the nature of the contaminants and local regulations. Consult your EHS office for

guidance.

5. Consultation and Documentation: Always consult with your institution's EHS department or a

qualified waste disposal service to ensure compliance with all applicable regulations. Maintain

clear records of the disposed chemical, including its name, quantity, and the date of disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (Z)-
Methyl icos-11-enoate.
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Caption: Disposal decision workflow for (Z)-Methyl icos-11-enoate.

Quantitative Data Summary
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No specific quantitative data for disposal (e.g., concentration limits) were found in the reviewed

safety data sheets. The primary directive is the qualitative assessment of whether the waste is

hazardous, which then dictates the disposal route.

Parameter Value Source

Hazard Classification Not classified as hazardous [3][4][5]

Flash Point 113 °C [6]

Water Solubility Low [1]

This information should be used as a guide. The final authority on disposal procedures rests

with local and national regulations, and consultation with certified environmental management

professionals is always recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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